Cas no 80370-59-8 (Desthiazoximic Acid Ceftiofur (>85%))

Desthiazoximic Acid Ceftiofur (>85%) Properties

Names and Identifiers

• 7-AMINO-3-(2-FUROYLTHIOMETHYL)-3-CEPHEM-4-CARBOXYLIC ACID
• Desthiazoximic Acid Ceftiofur
• (6R,7R)-7-amino-3-(furan-2-carbonylsulfanylmethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Ceftiofur Impurity 7
• N-Deacyl ceftiofur
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-amino-3-(((2-furanylcarbonyl)thio)methyl)-8-oxo-, (6R,7R)-
• (6R,7R)-7-Amino-3-[[(2-furanylcarbonyl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
• 1DL0V8GF96
• 80370-59-8
• SCHEMBL13900604
• UNII-1DL0V8GF96
• (6R,7R)-7-Amino-3-((furan-2-carbonylthio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• Desthiazoximic Acid Ceftiofur (>85%)
• DTXSID60459257
• N-Deacyl ceftiofur [USP]
• N-DEACYL CEFTIOFUR [USP IMPURITY]
• +Expand

• InChIKey： ZMPDMYFTSINIIZ-LDYMZIIASA-N
• Inchi： InChI=1S/C13H12N2O5S2/c14-8-10(16)15-9(12(17)18)6(4-21-11(8)15)5-22-13(19)7-2-1-3-20-7/h1-3,8,11H,4-5,14H2,(H,17,18)/t8-,11-/m1/s1
• SMILES： O=C2N1/C(=C(\CS[C@@H]1[C@@H]2N)CSC(=O)c3occc3)C(=O)O

Computed Properties

• Exact Mass: 340.01900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 340.01876383g/mol
• Heavy Atom Count: 22
• Complexity: 565
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.3
• Topological Polar Surface Area: 164Ų

Experimental Properties

• LogP: 1.37230
• PSA: 164.44000
• Boiling Point: 615.1±55.0 °C at 760 mmHg
• Melting Point: >200oC (dec.)
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 325.8±31.5 °C
• Solubility: DMSO (Sparingly)
• Density: 1.7±0.1 g/cm3